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Cat. No.: B12235902

Get Quote

To our fellow researchers, scientists, and drug development professionals, this guide delves

into the chemical intricacies of 3-(Phenoxymethyl)oxane, a molecule at the frontier of

heterocyclic chemistry. It is pertinent to state from the outset that 3-(Phenoxymethyl)oxane,

also known by its systematic IUPAC name 3-(phenoxymethyl)tetrahydropyran, is a compound

for which specific, direct experimental data is not extensively available in the public domain.

Consequently, this document is constructed upon a foundation of established principles in

organic synthesis, spectroscopic analysis, and predictive modeling based on the known

properties of analogous structures. Our objective is to provide a comprehensive theoretical

framework that will empower researchers to approach the synthesis, characterization, and

potential application of this molecule with a robust and scientifically-grounded perspective.

Molecular Architecture and Stereochemistry
3-(Phenoxymethyl)oxane possesses a core tetrahydropyran (THP) ring, a saturated six-

membered heterocycle containing one oxygen atom. The phenoxymethyl substituent is

attached at the C3 position of this ring. The presence of a stereocenter at the C3 position

implies that 3-(Phenoxymethyl)oxane can exist as a pair of enantiomers, (R)-3-
(phenoxymethyl)oxane and (S)-3-(phenoxymethyl)oxane.
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The tetrahydropyran ring typically adopts a low-energy chair conformation to minimize steric

strain. In this conformation, substituents can occupy either an axial or equatorial position. For

the 3-phenoxymethyl group, the equatorial position is generally favored to reduce steric

hindrance.

Diagram 1: Chemical Structure of 3-(Phenoxymethyl)oxane

A 2D representation of 3-(Phenoxymethyl)oxane, with the stereocenter at C3 marked with an

asterisk.

Strategic Approaches to Synthesis
The synthesis of 3-(Phenoxymethyl)oxane can be approached through several strategic

disconnections. The most logical approaches involve either the formation of the

tetrahydropyran ring with the phenoxymethyl precursor already in place, or the attachment of

the phenoxymethyl group to a pre-formed 3-substituted tetrahydropyran.

Strategy 1: Williamson Ether Synthesis
A plausible and widely utilized method for forming the ether linkage is the Williamson ether

synthesis.[1][2] This SN2 reaction involves the reaction of an alkoxide with a primary alkyl

halide. In the context of 3-(Phenoxymethyl)oxane synthesis, this would entail the reaction of

sodium phenoxide with a 3-(halomethyl)tetrahydropyran.

Diagram 2: Williamson Ether Synthesis Workflow
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A conceptual workflow for the synthesis of 3-(Phenoxymethyl)oxane via the Williamson ether

synthesis.

Experimental Protocol: Williamson Ether Synthesis

Phenoxide Formation: In a flame-dried, three-necked round-bottom flask under an inert

atmosphere (e.g., argon or nitrogen), dissolve phenol in a suitable polar aprotic solvent such

as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[3]

Add sodium hydride (NaH) portion-wise at 0 °C. The reaction mixture is stirred until the

evolution of hydrogen gas ceases, indicating the complete formation of sodium phenoxide.

Nucleophilic Substitution: To the solution of sodium phenoxide, add a solution of 3-

(halomethyl)tetrahydropyran (e.g., 3-(bromomethyl)tetrahydropyran) in the same solvent

dropwise at room temperature.

The reaction mixture is then heated to a moderate temperature (e.g., 50-80 °C) and stirred

for several hours until the reaction is complete, as monitored by thin-layer chromatography

(TLC).[1]

Work-up and Purification: Upon completion, the reaction is quenched with water and the

product is extracted with a suitable organic solvent (e.g., ethyl acetate). The combined

organic layers are washed with brine, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure. The crude product is then purified by column

chromatography on silica gel to yield pure 3-(Phenoxymethyl)oxane.

Strategy 2: Prins Cyclization
The Prins cyclization is a powerful acid-catalyzed reaction between an alkene and an aldehyde

or ketone, which can be adapted for the synthesis of substituted tetrahydropyrans.[4][5] For the

synthesis of a 3-substituted tetrahydropyran, a homoallylic alcohol can be reacted with an

appropriate aldehyde.

Diagram 3: Retrosynthetic Analysis via Prins Cyclization
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A retrosynthetic approach to 3-(Phenoxymethyl)oxane highlighting the key disconnection in a

Prins cyclization strategy.

Experimental Protocol: Prins Cyclization

Reaction Setup: To a solution of the homoallylic alcohol (e.g., pent-4-en-1-ol) in a chlorinated

solvent like dichloromethane (DCM) at a low temperature (e.g., -78 °C), add

phenoxyacetaldehyde.

Catalyst Addition: A Lewis acid catalyst (e.g., tin(IV) chloride, SnCl₄, or indium(III) triflate,

In(OTf)₃) is then added dropwise to the reaction mixture.[5]

Reaction Progression: The reaction is stirred at low temperature and allowed to slowly warm

to room temperature. The progress is monitored by TLC.

Quenching and Work-up: The reaction is quenched with a saturated aqueous solution of

sodium bicarbonate. The aqueous layer is extracted with DCM, and the combined organic

layers are washed with brine, dried, and concentrated.

Purification: The resulting crude product is purified by column chromatography to afford the

desired 3-(phenoxymethyl)tetrahydropyran. It is important to note that the stereochemical
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outcome of the Prins cyclization can be influenced by the reaction conditions and the nature

of the catalyst and substrates.

Physicochemical Properties: An Estimation
In the absence of direct experimental data for 3-(Phenoxymethyl)oxane, we can estimate its

physicochemical properties based on the known values of tetrahydropyran and the related

compound, 4-(Phenoxymethyl)tetrahydropyran.[6][7][8]

Property Tetrahydropyran
4-
(Phenoxymethyl)tet
rahydropyran

Estimated: 3-
(Phenoxymethyl)ox
ane

Molecular Formula C₅H₁₀O C₁₂H₁₆O₂ C₁₂H₁₆O₂

Molecular Weight (

g/mol )
86.13 192.25 192.25

Boiling Point (°C) 88 Not Available ~250-270

Density (g/mL) 0.881 Not Available ~1.0-1.1

Solubility Soluble in water Not Available

Sparingly soluble in

water; soluble in

organic solvents

LogP 0.95 2.5 (calculated) ~2.5-3.0

Spectroscopic Characterization: A Predictive
Overview
The structural elucidation of 3-(Phenoxymethyl)oxane would rely on a combination of

spectroscopic techniques.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to be complex due to the

diastereotopic protons in the tetrahydropyran ring. Key signals would include:

A multiplet in the aromatic region (δ 6.8-7.3 ppm) corresponding to the protons of the

phenyl group.
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A characteristic signal for the benzylic protons (-O-CH₂-Ph) around δ 4.5-5.0 ppm.

A series of multiplets in the upfield region (δ 1.5-4.0 ppm) for the protons of the

tetrahydropyran ring. The signals for the protons on C2 and C6, being adjacent to the ring

oxygen, would be the most downfield of the ring protons.

¹³C NMR Spectroscopy: The carbon NMR spectrum would show distinct signals for each

carbon atom. Expected chemical shifts include:

Signals in the aromatic region (δ 110-160 ppm).

A signal for the benzylic carbon around δ 70-75 ppm.

Signals for the carbons of the tetrahydropyran ring in the range of δ 20-80 ppm.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by:

C-H stretching vibrations of the aromatic and aliphatic groups (~2850-3100 cm⁻¹).

A strong C-O-C stretching band for the ether linkages (~1050-1250 cm⁻¹).

C=C stretching vibrations of the aromatic ring (~1450-1600 cm⁻¹).

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M⁺)

corresponding to the molecular weight of the compound. Fragmentation patterns would likely

involve cleavage of the ether linkages and fragmentation of the tetrahydropyran ring.

Potential Biological and Pharmacological Relevance
While no specific biological activity has been reported for 3-(Phenoxymethyl)oxane, the

presence of the phenoxymethyl moiety and the tetrahydropyran scaffold suggests potential

areas for investigation. The tetrahydropyran ring is a common motif in many natural products

and pharmaceuticals.[9] Furthermore, various phenoxymethyl derivatives have been explored

for their biological activities. For instance, derivatives of 3-phenoxymethyl-1,2,4-triazoline-5-

thione have been studied for their effects on the central nervous system.[10] The broader class

of oxazines, which are structurally related, have shown a wide range of pharmacological

activities including anti-inflammatory and anti-tumor effects.[11] Therefore, it is plausible that 3-
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(Phenoxymethyl)oxane could serve as a scaffold for the development of novel therapeutic

agents, and its biological profile warrants further investigation.

Conclusion
3-(Phenoxymethyl)oxane represents an intriguing yet underexplored molecule within the

realm of heterocyclic chemistry. This guide has provided a comprehensive theoretical

framework for its synthesis, characterization, and potential properties. The proposed synthetic

strategies, based on well-established reactions such as the Williamson ether synthesis and the

Prins cyclization, offer viable pathways for its preparation. The predictive analysis of its

physicochemical and spectroscopic properties provides a valuable starting point for its

identification and characterization. As the demand for novel molecular scaffolds in drug

discovery continues to grow, a thorough investigation into the synthesis and biological

evaluation of 3-(Phenoxymethyl)oxane and its derivatives is a scientifically meritorious

endeavor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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